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Compound of Interest

Compound Name:

2-[(2-

methylphenoxy)methyl]benzoic

Acid

Cat. No.: B185226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-[(2-
methylphenoxy)methyl]benzoic acid, a versatile organic compound with applications in the

pharmaceutical and agrochemical industries. This document details its chemical identifiers,

physical properties, a potential synthetic pathway, and known biological activities, presenting

the information in a clear and accessible format for technical audiences.

Core Compound Identifiers and Properties
2-[(2-Methylphenoxy)methyl]benzoic acid is an aromatic carboxylic acid. Its key identifiers

and physicochemical properties are summarized below for easy reference.
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Identifier Value

CAS Number 6325-68-4

Molecular Formula C₁₄H₁₂O₃

Molecular Weight 228.24 g/mol

IUPAC Name 2-(o-tolyloxymethyl)benzoic acid

Canonical SMILES CC1=CC=CC=C1OCC2=CC=CC=C2C(=O)O

Physical Description Solid

Synthesis Methodology: The Ullmann Condensation
A potential and widely utilized method for the synthesis of 2-[(2-
methylphenoxy)methyl]benzoic acid and its structural analogs is the Ullmann condensation.

This copper-catalyzed reaction is a cornerstone for the formation of aryl ethers. The general

workflow for such a synthesis is depicted below.
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Caption: Generalized workflow for the Ullmann condensation synthesis of 2-[(2-
methylphenoxy)methyl]benzoic acid.
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Detailed Experimental Protocol (Hypothetical)
While a specific protocol for 2-[(2-methylphenoxy)methyl]benzoic acid is not readily

available in the searched literature, a typical Ullmann condensation procedure would involve

the following steps:

Reactant Preparation: In a suitable reaction vessel, 2-halobenzoic acid (e.g., 2-

chlorobenzoic acid or 2-bromobenzoic acid) and 2-methylphenol are dissolved in a high-

boiling polar solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Catalyst and Base Addition: A copper catalyst, such as copper(I) iodide (CuI) or copper(I)

oxide (Cu₂O), and a base, typically potassium carbonate (K₂CO₃) or cesium carbonate

(Cs₂CO₃), are added to the mixture.

Reaction: The reaction mixture is heated to an elevated temperature, often in the range of

100-200 °C, and stirred for several hours until the reaction is complete, as monitored by thin-

layer chromatography (TLC).

Workup: After cooling to room temperature, the reaction mixture is diluted with water and

acidified with a mineral acid (e.g., HCl) to precipitate the crude product. The solid is then

collected by filtration.

Purification: The crude product is purified by recrystallization from a suitable solvent or by

column chromatography to yield the pure 2-[(2-methylphenoxy)methyl]benzoic acid.

Biological Activity and Potential Signaling Pathways
Derivatives of phenoxybenzoic acid have been investigated for their potential as anti-

inflammatory and analgesic agents.[1][2] The mechanism of action for many non-steroidal anti-

inflammatory drugs (NSAIDs) involves the inhibition of cyclooxygenase (COX) enzymes, which

are key in the inflammatory pathway.

Potential Anti-Inflammatory Signaling Pathway
The anti-inflammatory effects of compounds like 2-[(2-methylphenoxy)methyl]benzoic acid
may be mediated through the inhibition of the COX pathway, which in turn reduces the

production of prostaglandins, key mediators of inflammation.
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Caption: Postulated anti-inflammatory mechanism via inhibition of the cyclooxygenase (COX)

pathway.

Applications
The primary applications of 2-[(2-methylphenoxy)methyl]benzoic acid and its derivatives are

in the following sectors:

Agrochemicals: Utilized as an active ingredient in herbicides for weed control.[3]

Pharmaceuticals: Serves as a key intermediate in the synthesis of more complex

pharmaceutical compounds, potentially with anti-inflammatory or analgesic properties.[3]

Conclusion
2-[(2-Methylphenoxy)methyl]benzoic acid is a valuable chemical entity with established use

in the agrochemical field and potential for further development in the pharmaceutical industry.

The Ullmann condensation provides a viable synthetic route to this and related compounds.

Further research into its specific biological mechanisms of action, particularly its interaction with

inflammatory pathways such as the cyclooxygenase cascade, could unlock its full therapeutic

potential. This guide serves as a foundational resource for professionals engaged in the

research and development of novel chemical entities for a range of scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b185226#2-2-methylphenoxy-methyl-benzoic-acid-
cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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